Cas no 1805102-27-5 (2-Bromo-4-cyano-5-methylphenylacetic acid)
2-Bromo-4-cyano-5-methylphenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-cyano-5-methylphenylacetic acid
- 2-(2-Bromo-4-cyano-5-methylphenyl)acetic acid
-
- Inchi: 1S/C10H8BrNO2/c1-6-2-7(4-10(13)14)9(11)3-8(6)5-12/h2-3H,4H2,1H3,(H,13,14)
- InChI Key: YKOHLNDRBFBHIQ-UHFFFAOYSA-N
- SMILES: BrC1=CC(C#N)=C(C)C=C1CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 271
- XLogP3: 2.2
- Topological Polar Surface Area: 61.1
2-Bromo-4-cyano-5-methylphenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010011884-250mg |
2-Bromo-4-cyano-5-methylphenylacetic acid |
1805102-27-5 | 97% | 250mg |
484.80 USD | 2021-07-06 | |
| Alichem | A010011884-500mg |
2-Bromo-4-cyano-5-methylphenylacetic acid |
1805102-27-5 | 97% | 500mg |
831.30 USD | 2021-07-06 | |
| Alichem | A010011884-1g |
2-Bromo-4-cyano-5-methylphenylacetic acid |
1805102-27-5 | 97% | 1g |
1,534.70 USD | 2021-07-06 |
2-Bromo-4-cyano-5-methylphenylacetic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 2-Bromo-4-cyano-5-methylphenylacetic acid
Introduction to 2-Bromo-4-cyano-5-methylphenylacetic Acid (CAS No. 1805102-27-5)
2-Bromo-4-cyano-5-methylphenylacetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 1805102-27-5, this compound represents a fascinating molecule that combines a bromine substituent, a cyano group, and a methyl group on a phenylacetic acid backbone. These functional groups not only contribute to its distinct chemical behavior but also open up numerous possibilities for its use in synthetic chemistry and drug development.
The structural configuration of 2-Bromo-4-cyano-5-methylphenylacetic acid makes it a versatile intermediate in organic synthesis. The presence of the bromine atom at the 2-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. Additionally, the cyano group at the 4-position can serve as a precursor for various transformations, including reduction to an amine or hydrolysis to a carboxylic acid. The methyl group at the 5-position provides steric and electronic effects that can influence the reactivity and selectivity of the molecule in different chemical pathways.
In recent years, there has been growing interest in exploring the pharmacological potential of phenylacetic acid derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, analgesic, and neuroprotective applications. The specific arrangement of substituents in 2-Bromo-4-cyano-5-methylphenylacetic acid may contribute to unique biological activities that have not been fully elucidated yet. Preliminary studies suggest that this compound could exhibit properties that make it valuable in the design of novel drug candidates.
The cyano group in particular has been recognized for its role in modulating biological responses. In medicinal chemistry, cyano-substituted compounds often exhibit enhanced binding affinity to target proteins due to the electron-withdrawing nature of the cyano moiety. This feature can be leveraged to optimize drug-like properties such as solubility, metabolic stability, and cell membrane permeability. Furthermore, the bromine atom provides a handle for further derivatization, allowing researchers to fine-tune the pharmacophore and explore different chemical space.
Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies on 2-Bromo-4-cyano-5-methylphenylacetic acid have revealed interesting interactions with biological targets, suggesting that it may have therapeutic relevance. These virtual experiments have helped prioritize compounds for experimental validation, streamlining the drug discovery process. The integration of computational methods with traditional synthetic approaches has accelerated the development of novel pharmacological agents.
The pharmaceutical industry continues to seek innovative intermediates that can be incorporated into next-generation therapeutics. 2-Bromo-4-cyano-5-methylphenylacetic acid, with its well-defined structure and functional groups, stands out as a promising building block for such endeavors. Researchers are particularly interested in its potential as a precursor for kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The ability to modify its structure through various synthetic strategies allows for tailored optimization towards specific biological targets.
In addition to its pharmaceutical applications, this compound has shown promise in materials science. Phenylacetic acid derivatives are being explored for their roles in polymer chemistry and nanotechnology due to their ability to form stable and functionalized materials. The unique electronic properties imparted by the cyano and bromine substituents make this compound an attractive candidate for developing advanced materials with tailored optical and electronic characteristics.
The synthesis of 2-Bromo-4-cyano-5-methylphenylacetic acid presents an intriguing challenge for synthetic chemists. Optimizing reaction conditions to achieve high yields and purity is essential for its practical application in drug development and material science. Recent methodologies involving transition metal catalysis have demonstrated improved efficiency in constructing complex molecular frameworks containing multiple functional groups. These advances have made it feasible to produce such intermediates on scales suitable for industrial use.
The growing body of research on phenylacetic acid derivatives underscores their importance as chemical entities with diverse applications. As our understanding of their properties expands, so does the potential for discovering new therapeutic agents and advanced materials. The specific characteristics of 2-Bromo-4-cyano-5-methylphenylacetic acid, including its structural motifs and functional groups, position it as a key player in these ongoing scientific endeavors.
In conclusion, 2-Bromo-4-cyano-5-methylphenylacetic acid (CAS No. 1805102-27-5) is a multifaceted compound with significant implications in pharmaceutical research and materials science. Its unique structural features offer numerous opportunities for synthetic innovation and biological exploration. As research continues to uncover new applications for this molecule, it is likely to remain a valuable asset in the quest for novel therapeutics and advanced materials.
1805102-27-5 (2-Bromo-4-cyano-5-methylphenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)